Cas no 2138187-90-1 (3-[(Butan-2-yl)carbamoyl]-2-(oxolan-3-yl)propanoic acid)

• Product Name: 3-[(Butan-2-yl)carbamoyl]-2-(oxolan-3-yl)propanoic acid
• CAS No: 2138187-90-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5866879
• PubChem ID: 165476522
• Update Time: 2025-07-20

3-[(Butan-2-yl)carbamoyl]-2-(oxolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-800706
• 3-[(butan-2-yl)carbamoyl]-2-(oxolan-3-yl)propanoic acid
• 2138187-90-1
• 3-[(Butan-2-yl)carbamoyl]-2-(oxolan-3-yl)propanoic acid

• Inchi： 1S/C12H21NO4/c1-3-8(2)13-11(14)6-10(12(15)16)9-4-5-17-7-9/h8-10H,3-7H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： LPRPLTCUGUFKHW-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(C(=O)O)CC(NC(C)CC)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-[(Butan-2-yl)carbamoyl]-2-(oxolan-3-yl)propanoic acid

Comprehensive Overview of 3-[(Butan-2-yl)carbamoyl]-2-(oxolan-3-yl)propanoic acid (CAS No. 2138187-90-1)

3-[(Butan-2-yl)carbamoyl]-2-(oxolan-3-yl)propanoic acid (CAS No. 2138187-90-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique carbamoyl and oxolan functional groups, is a subject of interest due to its potential applications in drug development and molecular biology. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's propanoic acid backbone is a common feature in many biologically active molecules, making it a valuable scaffold for synthetic chemistry. Its butan-2-yl substituent adds lipophilicity, which can influence membrane permeability and metabolic stability. These properties are critical in the design of new therapeutic agents, especially in areas such as central nervous system (CNS) disorders and inflammatory diseases, where precise molecular targeting is essential.

In recent years, the demand for custom synthesis and high-purity intermediates like 3-[(Butan-2-yl)carbamoyl]-2-(oxolan-3-yl)propanoic acid has surged, driven by advancements in precision medicine and personalized therapeutics. This compound's role in peptide mimetics and small-molecule inhibitors has also been explored, aligning with the growing trend of structure-activity relationship (SAR) studies in drug discovery.

From a synthetic perspective, the compound's oxolan-3-yl moiety introduces a cyclic ether group, which can enhance conformational rigidity and improve binding affinity to biological targets. This feature is particularly relevant in the context of GPCR-targeted drugs and enzyme inhibitors, where ring structures often play a pivotal role in molecular recognition. The compound's carbamoyl linkage further contributes to its stability under physiological conditions, a key consideration for oral drug formulations.

Environmental and regulatory factors also influence the compound's applications. With increasing emphasis on green chemistry and sustainable synthesis, researchers are exploring eco-friendly routes to produce 3-[(Butan-2-yl)carbamoyl]-2-(oxolan-3-yl)propanoic acid. Techniques such as catalytic hydrogenation and biocatalysis are being investigated to minimize waste and reduce reliance on hazardous reagents.

In the realm of computational chemistry, this compound has been a subject of molecular docking and quantitative structure-activity relationship (QSAR) analyses. These studies aim to predict its interactions with biological targets and optimize its pharmacological profile. The integration of AI-driven drug design tools has further accelerated these efforts, enabling rapid screening of derivative compounds for enhanced efficacy.

Market trends indicate a rising interest in 3-[(Butan-2-yl)carbamoyl]-2-(oxolan-3-yl)propanoic acid among contract research organizations (CROs) and pharmaceutical manufacturers. Its potential as a building block for novel therapeutics aligns with the industry's shift toward fragment-based drug discovery. Additionally, its compatibility with solid-phase synthesis techniques makes it a versatile candidate for combinatorial chemistry libraries.

For researchers and industry professionals, understanding the spectroscopic properties of this compound is crucial. Techniques such as NMR, IR spectroscopy, and mass spectrometry are routinely employed to characterize its purity and structural integrity. These analytical methods are indispensable for quality control in GMP-compliant production.

In summary, 3-[(Butan-2-yl)carbamoyl]-2-(oxolan-3-yl)propanoic acid (CAS No. 2138187-90-1) represents a promising candidate for diverse applications in modern chemistry and medicine. Its multifaceted properties, combined with the evolving landscape of drug development technologies, position it as a valuable asset in the quest for innovative therapeutic solutions.